Cas no 1693726-21-4 ((2R)-Thiomorpholine-2-carboxylic acid)

(2R)-Thiomorpholine-2-carboxylic acid structure
1693726-21-4 structure
Product Name:(2R)-Thiomorpholine-2-carboxylic acid
CAS No:1693726-21-4
MF:C5H9NO2S
MW:147.1954600811
MDL:MFCD26142039
CID:5220090
PubChem ID:28875643
Update Time:2024-03-01

(2R)-Thiomorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (2R)-Thiomorpholine-2-carboxylic acid
    • MDL: MFCD26142039
    • Inchi: 1S/C5H9NO2S/c7-5(8)4-3-6-1-2-9-4/h4,6H,1-3H2,(H,7,8)/t4-/m1/s1
    • InChI Key: ATOPRCUIYMBWLH-SCSAIBSYSA-N
    • SMILES: N1CCS[C@@H](C(O)=O)C1

Computed Properties

  • Exact Mass: 147.03539970g/mol
  • Monoisotopic Mass: 147.03539970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.4
  • Topological Polar Surface Area: 74.6Ų

(2R)-Thiomorpholine-2-carboxylic acid Pricemore >>

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